Cas no 10014-69-4 (4-(Cyclohexylamino)phenol)

4-(Cyclohexylamino)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(cyclohexylamino)-
- 4-(cyclohexylamino)phenol
- Z445693910
- SCHEMBL2466559
- G20167
- DTXSID30656337
- AKOS008139836
- EN300-70659
- CS-0258632
- 10014-69-4
- 4-(Cyclohexylamino)phenol
-
- Inchi: InChI=1S/C12H17NO/c14-12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h6-10,13-14H,1-5H2
- InChI Key: ZWNKVPHOSQGNRP-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)NC2=CC=C(C=C2)O
Computed Properties
- Exact Mass: 191.13111
- Monoisotopic Mass: 191.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
- XLogP3: 3.4
Experimental Properties
- PSA: 32.26
- LogP: 3.20980
4-(Cyclohexylamino)phenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-70659-5.0g |
4-(cyclohexylamino)phenol |
10014-69-4 | 95.0% | 5.0g |
$908.0 | 2025-03-21 | |
Enamine | EN300-70659-0.1g |
4-(cyclohexylamino)phenol |
10014-69-4 | 95.0% | 0.1g |
$83.0 | 2025-03-21 | |
TRC | C989078-25mg |
4-(Cyclohexylamino)phenol |
10014-69-4 | 25mg |
$ 50.00 | 2022-06-06 | ||
Enamine | EN300-70659-0.25g |
4-(cyclohexylamino)phenol |
10014-69-4 | 95.0% | 0.25g |
$116.0 | 2025-03-21 | |
Enamine | EN300-70659-10.0g |
4-(cyclohexylamino)phenol |
10014-69-4 | 95.0% | 10.0g |
$1346.0 | 2025-03-21 | |
1PlusChem | 1P0001JQ-5g |
Phenol, 4-(cyclohexylamino)- |
10014-69-4 | 95% | 5g |
$1185.00 | 2024-04-18 | |
1PlusChem | 1P0001JQ-1g |
Phenol, 4-(cyclohexylamino)- |
10014-69-4 | 95% | 1g |
$444.00 | 2025-02-18 | |
1PlusChem | 1P0001JQ-100mg |
Phenol, 4-(cyclohexylamino)- |
10014-69-4 | 95% | 100mg |
$154.00 | 2025-02-18 | |
A2B Chem LLC | AA01206-250mg |
Phenol, 4-(cyclohexylamino)- |
10014-69-4 | 95% | 250mg |
$158.00 | 2024-04-20 | |
A2B Chem LLC | AA01206-50mg |
Phenol, 4-(cyclohexylamino)- |
10014-69-4 | 95% | 50mg |
$91.00 | 2024-04-20 |
4-(Cyclohexylamino)phenol Related Literature
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
Additional information on 4-(Cyclohexylamino)phenol
4-(Cyclohexylamino)phenol (CAS No. 10014-69-4): Properties, Applications, and Market Insights
4-(Cyclohexylamino)phenol (CAS No. 10014-69-4) is a specialized organic compound with a unique molecular structure that combines a phenol group with a cyclohexylamino substituent. This chemical has garnered significant attention in recent years due to its versatile applications in industries ranging from pharmaceuticals to materials science. As researchers and manufacturers seek sustainable and high-performance additives, 4-(Cyclohexylamino)phenol uses have expanded, making it a compound of growing commercial importance.
The molecular formula of 4-(Cyclohexylamino)phenol is C12H17NO, with a molecular weight of 191.27 g/mol. Its structure features a hydroxyl group (-OH) at the para position relative to the cyclohexylamino group (-NHC6H11), which contributes to its distinctive chemical behavior. This arrangement allows the compound to participate in hydrogen bonding while maintaining good solubility in organic solvents. The cyclohexylamino phenol properties include a melting point range of 98-102°C and moderate thermal stability, making it suitable for various industrial processes.
In the pharmaceutical sector, 4-(Cyclohexylamino)phenol synthesis has become increasingly important as researchers explore its potential as a building block for drug development. The compound's structure makes it valuable for creating derivatives with potential biological activity. Recent studies have investigated its role in developing novel antioxidant compounds, aligning with current health trends focused on oxidative stress prevention. The CAS 10014-69-4 applications in medicinal chemistry continue to expand as scientists discover new ways to modify its core structure for enhanced therapeutic effects.
The materials science field has also embraced 4-(Cyclohexylamino)phenol for its unique properties. As industries seek alternatives to traditional additives, this compound has shown promise as a stabilizer and intermediate in polymer production. Its ability to act as both a hydrogen donor and acceptor makes it particularly valuable in formulations requiring precise molecular interactions. The growing demand for high-performance specialty chemicals has positioned 4-(Cyclohexylamino)phenol manufacturers to play a crucial role in advanced material development.
From an industrial perspective, the production of 4-(Cyclohexylamino)phenol typically involves the reaction of p-aminophenol with cyclohexanone under reductive conditions. Process optimization has become a key focus area, with manufacturers implementing green chemistry principles to reduce environmental impact. The 4-(Cyclohexylamino)phenol price and availability have stabilized in recent years as production methods have become more efficient, though regional supply chain variations still exist.
Quality control for CAS 10014-69-4 products involves rigorous analytical testing, including HPLC purity analysis and spectroscopic characterization. The compound typically appears as a white to off-white crystalline powder, with specifications often requiring ≥98% purity for most applications. Storage recommendations generally suggest keeping the material in a cool, dry place protected from light to maintain stability over extended periods.
The global market for 4-(Cyclohexylamino)phenol has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts note increasing interest from Asia-Pacific manufacturers, where research into novel chemical intermediates is expanding rapidly. Current 4-(Cyclohexylamino)phenol market trends indicate growing demand from both established pharmaceutical companies and emerging biotechnology firms exploring innovative therapeutic approaches.
Environmental and safety considerations for 4-(Cyclohexylamino)phenol follow standard chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling the compound. Disposal should follow local regulations for organic chemical waste, with particular attention to preventing environmental contamination through proper containment measures.
Research into new applications of 4-(Cyclohexylamino)phenol continues to advance, with recent studies exploring its potential in advanced material systems and as a precursor for functionalized derivatives. The compound's versatility makes it a subject of ongoing investigation in academic and industrial laboratories worldwide. Future developments may reveal additional 4-(Cyclohexylamino)phenol applications in emerging technologies such as organic electronics or specialized coatings.
For purchasers and researchers seeking 4-(Cyclohexylamino)phenol suppliers, it's important to verify certificates of analysis and inquire about batch-to-batch consistency. Many reputable chemical distributors now provide detailed technical data sheets and material safety information for this compound. The buy 4-(Cyclohexylamino)phenol process has become more streamlined with the growth of online chemical marketplaces, though working with established suppliers remains crucial for quality assurance.
In conclusion, 4-(Cyclohexylamino)phenol (CAS No. 10014-69-4) represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and adaptable chemistry continue to make it valuable for researchers and manufacturers alike. As scientific understanding of this compound deepens and production methods improve, its role in advanced material and pharmaceutical development is likely to expand further in the coming years.
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